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Identity of Asperrubrol Remains Elusive in
Chemical Databases
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Compound of Interest

Compound Name: Asperrubrol

Cat. No.: B14690011

Despite a comprehensive search of chemical and biological databases, a specific compound
named "Asperrubrol” with a corresponding CAS number and IUPAC name could not be
identified. The inquiry into this substance suggests that "Asperrubrol” may not be a
recognized or standardized name for a chemical entity.

Initial investigations into the topic revealed a potential association with the fungus Aspergillus
ruber. This species is known to produce a variety of secondary metabolites, some of which
possess notable biological activities. However, none of the identified compounds from
Aspergillus ruber are designated by the name "Asperrubrol” in scientific literature or chemical

registries.

Among the known metabolites isolated from Aspergillus ruber are compounds such as
echinulin, neoechinulin A, erythroglaucin, physcion, flavoglaucin, and isodihydroauroglaucin.
These substances have been cataloged with their respective chemical identifiers and have
been the subject of scientific study.

It is plausible that "Asperrubrol” could be a trivial name that has not been widely adopted, a
term used in a very specific research context that is not publicly indexed, a newly discovered
compound that has not yet been assigned a formal identification, or a possible misspelling of
another compound's name.

Without a definitive CAS number or IUPAC name, the creation of an in-depth technical guide or
whitepaper as requested is not feasible. These identifiers are fundamental for accurately
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retrieving and compiling the necessary chemical, experimental, and biological data required for
such a document.

Therefore, for researchers, scientists, and drug development professionals seeking information,
it is recommended to first verify the precise chemical identity and standardized nomenclature of
the compound of interest. Should "Asperrubrol” be a proprietary or internal designation,
further details from the originating source would be necessary to proceed with a thorough
scientific review. As an alternative, a comprehensive guide on the known and characterized
metabolites of Aspergillus ruber can be provided.

 To cite this document: BenchChem. [Identity of Asperrubrol Remains Elusive in Chemical
Databases]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14690011#asperrubrol-cas-number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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